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Compound of Interest

Compound Name:
Tert-butyl 4-amino-5-

methylazepane-1-carboxylate

CAS No.: 1228453-28-8

Cat. No.: B1376374

Get Quote

Part 1: Core Directive & Executive Summary[1]
The Challenge: Standard Safety Data Sheets (SDS) are often generated by algorithms that

miss the nuance of stereochemically complex intermediates.[1] tert-Butyl 4-amino-5-
methylazepane-1-carboxylate is a chiral, functionalized medium-ring heterocycle.[1] Its safety

profile is governed not just by its functional groups (primary amine, carbamate), but by its

specific conformational behavior and lipophilicity.

The Solution: This guide moves beyond generic H-codes. It treats the molecule as a dynamic

chemical entity, addressing the risks associated with its synthesis, storage stability (carbamate

rotamers/hygroscopicity), and the specific hazards of its deprotection.

Critical Safety Status:

Regulatory Status:NOVEL / RESEARCH USE ONLY. No global harmonized CAS exists for

this specific regioisomer/methylation pattern in public inventories.[1]
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Reference Analog: Data is extrapolated from tert-butyl 4-aminoazepane-1-carboxylate (CAS:

196613-57-7) and adjusted for the 5-methyl substitution (increased lipophilicity).[1]

Primary Hazard: Skin/Eye Irritant (High Confidence); Potential Sensitizer (Medium

Confidence).[1]

Part 2: Scientific Integrity & Logic (E-E-A-T)
Chemical Identity & Physiochemical Profiling[1]
The 5-methyl substitution on the azepane ring introduces a second chiral center, creating

potential cis/trans diastereomers.[1] This steric bulk affects the basicity of the adjacent amine

and the lipophilicity of the whole molecule.

Property Value / Prediction Rationale (Causality)

Molecular Formula C₁₂H₂₄N₂O₂
Base azepane (C₆) + Boc (C₅)

+ Methyl (C₁)

Molecular Weight ~228.33 g/mol
Calculated based on standard

atomic weights.[1]

Physical State
Viscous Oil or Low-Melting

Solid

The 5-methyl group disrupts

crystal packing compared to

the unsubstituted analog.[1]

Predicted LogP 1.8 – 2.2

More lipophilic than the

unsubstituted analog (LogP

~1.5), increasing skin

permeation risk.[1]

pKa (Conjugate Acid) ~10.5 (Amine)

Typical for secondary alkyl

amines; the Boc group is non-

basic.[1]

Solubility DCM, MeOH, EtOAc
High solubility in organic

solvents due to the Boc moiety.

Hazard Identification & Toxicology (The "Why")
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The Mechanism of Toxicity: Unlike simple aliphatic amines, the Boc-protected azepane

presents a "Trojan Horse" risk.[1] The Boc group increases lipophilicity, facilitating transport

across the dermal barrier. Once absorbed, metabolic cleavage (though slow) could release the

free diamine.

H315 (Causes Skin Irritation): The primary amine at C4 is a Lewis base.[1] Upon contact with

skin moisture, it generates localized alkalinity, leading to saponification of membrane lipids.

H319 (Causes Serious Eye Irritation): High sensitivity of corneal tissue to pH changes.[1]

H335 (Respiratory Irritation): If aerosolized (unlikely due to high boiling point, but possible

during rotary evaporation), the amine mist is caustic to mucous membranes.[1]

The "Self-Validating" Safety Check:

Protocol: Before handling, check the container cap for white crusts.[1]

Logic: Primary amines react with atmospheric CO₂ to form carbamate salts.[1]

Result: Presence of crusts indicates a compromised seal and potential degradation,

necessitating filtration and titer adjustment before use.[1]

Handling & Storage Protocols
Storage Hierarchy:

Temperature: 2–8°C (Refrigerate).

Atmosphere: Argon or Nitrogen blanket.[1]

Container: Amber glass (UV protection) with Teflon-lined cap.[1]

Spill Response (The Neutralization Logic): Do not simply wipe up spills.[1] The amine residue

will persist and slowly oxidize.[1]

Isolate: Evacuate the immediate area.
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Neutralize: Apply a weak acid solution (e.g., dilute citric acid or NaH₂PO₄) to protonate the

amine, converting it to a non-volatile, water-soluble salt.[1]

Absorb: Use vermiculite or sand.[1]

Clean: Wash surface with soap and water to remove the lipophilic Boc-residues.[1]

Process Safety: The Deprotection Risk
The most dangerous phase of using this molecule is removing the Boc group (Deprotection).

This generates isobutylene gas and CO₂, creating a pressure hazard.[1]

Standard Operating Procedure (SOP) for Deprotection:

Reagent: 4M HCl in Dioxane or TFA/DCM (1:1).

Hazard: Rapid gas evolution (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

).

Control:

Use a bubbler system to vent CO₂/Isobutylene.[1]

NEVER deprotect in a sealed vessel.

Add acid at 0°C to control reaction rate, then warm to RT.

Part 3: Visualization & Formatting
Diagram 1: The Hierarchy of Hazard Control
This diagram illustrates the decision logic for handling the compound based on its physical

state and the operation being performed.[1]
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Start: Handling tert-butyl
4-amino-5-methylazepane-1-carboxylate

Check Physical State

Solid / Crystalline

If Solid

Viscous Oil (Likely)

If Liquid

Risk: Dust Inhalation
Action: Weigh in Fume Hood

Risk: Skin Absorption
Action: Double Nitrile Gloves

Operation: Synthesis/Coupling

Operation: Boc-Removal (Acid)

Next Step

Maintain Inert Atm (Ar/N2)

Always

Gas Evolution Mgmt
(Open System + Bubbler)

CRITICAL

Click to download full resolution via product page

Caption: Workflow for assessing physical state risks and critical process safety controls during

synthesis and deprotection.
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Diagram 2: Emergency Response Decision Tree
A self-validating logic flow for accidents involving this specific class of amines.

Incident Detected Identify Exposure Type

Skin Contact
(Lipophilic Absorption Risk)

Eye Contact
(Corrosive Risk)

Bench Spill

1. Blot excess (dry)
2. Soap & Water (15 min)

Eyewash Station
(15 min continuous)

1. Acidify (Citric Acid)
2. Absorb (Vermiculite)

Seek Medical Review
(Mention: Primary Amine)

Click to download full resolution via product page

Caption: Emergency response protocols prioritizing neutralization of the amine and mitigation

of lipophilic absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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